Cas no 2172046-13-6 (Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate)

• Product Name: Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate
• CAS No: 2172046-13-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5772254
• PubChem ID: 165744101
• Update Time: 2025-06-14

Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172046-13-6
• ethyl 6-(3-aminophenyl)piperidine-3-carboxylate
• EN300-1477153
• 3-Piperidinecarboxylic acid, 6-(3-aminophenyl)-, ethyl ester
• Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate

• Inchi： 1S/C14H20N2O2/c1-2-18-14(17)11-6-7-13(16-9-11)10-4-3-5-12(15)8-10/h3-5,8,11,13,16H,2,6-7,9,15H2,1H3
• InChI Key： SPLYMSZWEBWHQZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(C2C=CC=C(C=2)N)CC1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 394.9±42.0 °C(Predicted)
• pka: 8.78±0.10(Predicted)

Additional information on Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate

Comprehensive Overview of Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate (CAS No. 2172046-13-6)

Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate (CAS 2172046-13-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both an ethyl ester and an aminophenyl group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate due to its potential as a building block for neuroprotective agents and anti-inflammatory drugs. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern drug development.

The synthesis of CAS 2172046-13-6 involves multi-step organic reactions, including amination, esterification, and cyclization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and structural integrity. These rigorous quality control measures are critical for applications in preclinical studies and medicinal chemistry.

From an industrial perspective, Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic systems and solvent-free conditions to produce this compound. Such innovations align with global trends toward reducing carbon footprints in chemical manufacturing.

Another area of interest is the compound’s potential role in personalized medicine. As the pharmaceutical industry shifts toward tailored therapies, intermediates like CAS 2172046-13-6 are being investigated for their compatibility with biomarker-driven drug design. This aligns with frequent search queries such as "piperidine derivatives in precision medicine" and "novel CNS drug intermediates," reflecting the compound’s relevance in cutting-edge research.

In summary, Ethyl 6-(3-aminophenyl)piperidine-3-carboxylate (CAS 2172046-13-6) represents a promising candidate for advancing drug discovery and sustainable chemistry. Its structural adaptability and functional groups make it a focal point for studies on neurodegenerative diseases, pain management, and metabolic disorders. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs.